Cas no 2229004-49-1 (3-(4-fluoro-1H-indol-3-yl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 3-(4-fluoro-1H-indol-3-yl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2229004-49-1
• MF: C₁₄H₁₇FN₂
• MW: 232.296586751938
• CID: 5967240
• PubChem ID: 165694947
• Update Time: 2025-11-06

3-(4-fluoro-1H-indol-3-yl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluoro-1H-indol-3-yl)-2,2-dimethylcyclopropylmethanamine
• EN300-1726603
• 2229004-49-1
• [3-(4-fluoro-1H-indol-3-yl)-2,2-dimethylcyclopropyl]methanamine

• Inchi： 1S/C14H17FN2/c1-14(2)9(6-16)13(14)8-7-17-11-5-3-4-10(15)12(8)11/h3-5,7,9,13,17H,6,16H2,1-2H3
• InChI Key： HDEMKMGKBMNOSZ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C(=CN2)C1C(CN)C1(C)C

Computed Properties

• Exact Mass: 232.13757671g/mol
• Monoisotopic Mass: 232.13757671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 41.8Ų

Additional information on 3-(4-fluoro-1H-indol-3-yl)-2,2-dimethylcyclopropylmethanamine

Comprehensive Overview of 3-(4-fluoro-1H-indol-3-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2229004-49-1)

The compound 3-(4-fluoro-1H-indol-3-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2229004-49-1) is a structurally unique molecule that has garnered significant interest in the field of medicinal chemistry and pharmaceutical research. Its distinctive cyclopropylmethanamine core, coupled with a 4-fluoro-1H-indol-3-yl moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly intrigued by its potential role in modulating neurotransmitter systems, which aligns with the growing demand for novel central nervous system (CNS) agents.

In recent years, the search for innovative small-molecule therapeutics has intensified, driven by the need to address complex neurological and psychiatric conditions. The 3-(4-fluoro-1H-indol-3-yl)-2,2-dimethylcyclopropylmethanamine structure exhibits features that may interact with serotonin receptors, a hot topic in contemporary drug discovery. This is particularly relevant given the rising global prevalence of mood disorders and the limitations of existing treatments. The compound's fluorinated indole component is also noteworthy, as fluorination is a common strategy to enhance pharmacokinetic properties, such as metabolic stability and bioavailability.

The synthesis and characterization of CAS No. 2229004-49-1 involve advanced organic chemistry techniques, including cross-coupling reactions and stereoselective cyclopropanation. These methods are frequently discussed in academic and industrial settings, reflecting the compound's complexity and the expertise required for its production. Additionally, its 2,2-dimethylcyclopropyl motif is a subject of interest due to its potential to confer rigidity and selectivity in molecular interactions, a key consideration in drug design.

From a commercial perspective, 3-(4-fluoro-1H-indol-3-yl)-2,2-dimethylcyclopropylmethanamine is part of a broader trend toward high-value specialty chemicals. Pharmaceutical companies and research institutions are increasingly seeking such compounds to expand their libraries for high-throughput screening. The demand for custom synthesis and contract research services has also risen, as organizations aim to accelerate their R&D pipelines. This compound's unique attributes position it as a valuable asset in these endeavors.

Environmental and regulatory considerations are another critical aspect of CAS No. 2229004-49-1. As sustainability becomes a priority in the chemical industry, researchers are exploring greener synthesis routes for fluorinated compounds. The 4-fluoro-1H-indol-3-yl group, in particular, has been scrutinized for its environmental impact, prompting efforts to develop more eco-friendly fluorination techniques. These developments resonate with the broader push for green chemistry and sustainable drug development.

In summary, 3-(4-fluoro-1H-indol-3-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2229004-49-1) represents a fascinating intersection of chemistry, pharmacology, and sustainability. Its potential applications in CNS drug discovery, coupled with its intricate synthetic challenges, make it a compelling subject for ongoing research. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in discussions about next-generation therapeutics and innovative chemical entities.